Cas no 2248349-79-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[4-(dimethylamino)phenyl]cyclopropane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[4-(dimethylamino)phenyl]cyclopropane-1-carboxylate
• CAS No: 2248349-79-1
• MF: C₂₀H₁₈N₂O₄
• MW: 350.367925167084
• CID: 6300860
• PubChem ID: 165729048
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[4-(dimethylamino)phenyl]cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[4-(dimethylamino)phenyl]cyclopropane-1-carboxylate
• EN300-6520077
• 2248349-79-1

• Inchi： 1S/C20H18N2O4/c1-21(2)14-9-7-13(8-10-14)20(11-12-20)19(25)26-22-17(23)15-5-3-4-6-16(15)18(22)24/h3-10H,11-12H2,1-2H3
• InChI Key： ZEJTUCLWXFRIJP-UHFFFAOYSA-N
• SMILES： O(C(C1(C2C=CC(=CC=2)N(C)C)CC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 350.12665706g/mol
• Monoisotopic Mass: 350.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[4-(dimethylamino)phenyl]cyclopropane-1-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[4-(dimethylamino)phenyl]cyclopropane-1-carboxylate (CAS No. 2248349-79-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[4-(dimethylamino)phenyl]cyclopropane-1-carboxylate (CAS No. 2248349-79-1) is a highly specialized chemical entity with significant potential in pharmaceutical and materials science applications. Its unique structure, featuring a cyclopropane core and an isoindole derivative, makes it a subject of interest for researchers exploring novel bioactive molecules. The presence of a dimethylamino group further enhances its versatility, enabling interactions with various biological targets.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives has surged due to their role in drug discovery. This compound aligns with trends in small molecule therapeutics, particularly in oncology and neurology, where cyclopropane-containing molecules are investigated for their ability to modulate protein-protein interactions. Its carboxylate moiety also suggests potential as a prodrug or a building block for bioconjugation strategies.

From a synthetic chemistry perspective, the 1-[4-(dimethylamino)phenyl] subunit offers opportunities for photoaffinity labeling and fluorescence-based studies, addressing the growing need for tools in chemical biology. Researchers frequently search for "isoindole derivatives in drug design" or "cyclopropane carboxylate applications," reflecting the compound's relevance in cutting-edge science. Its stability under physiological conditions further positions it as a candidate for targeted delivery systems.

The compound's CAS No. 2248349-79-1 is often queried alongside "structure-activity relationship of dimethylamino phenyl compounds," highlighting its academic appeal. Analytical techniques such as HPLC and NMR are typically employed to characterize its purity, a critical factor given the increasing emphasis on reproducibility in chemical research. Environmental considerations also drive interest in its green synthesis pathways, aligning with the broader shift toward sustainable chemistry.

In material science, the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group contributes to the development of organic semiconductors and photoresponsive materials. Searches for "functionalized cyclopropanes in electronics" underscore this niche application. The compound's electron-donating dimethylamino group could enhance charge transport properties, making it valuable for optoelectronic devices.

Regulatory and safety profiles of CAS 2248349-79-1 are frequently discussed in the context of Good Laboratory Practice (GLP). While not classified as hazardous, proper handling protocols are essential, mirroring industry-wide focus on chemical safety standards. The compound's logP and solubility data are often sought after for ADMET predictions, a testament to its drug development potential.

Future research directions may explore its catalytic asymmetric synthesis or incorporation into metal-organic frameworks (MOFs). As the scientific community prioritizes AI-driven molecular design, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-[4-(dimethylamino)phenyl]cyclopropane-1-carboxylate will remain at the forefront of innovation, bridging gaps between chemical diversity and functional utility.